Cas no 20924-56-5 (3,4-dihydro-1H-2-benzopyran-4-one)

3,4-Dihydro-1H-2-benzopyran-4-one is a bicyclic organic compound featuring a benzopyran core structure with a ketone functionality at the 4-position. This scaffold is of significant interest in synthetic and medicinal chemistry due to its versatility as a building block for heterocyclic derivatives. Its rigid framework allows for selective functionalization, making it valuable in the development of pharmacologically active molecules, particularly in CNS and anti-inflammatory research. The compound's stability and well-defined reactivity profile facilitate its use in multi-step synthetic routes. Additionally, its structural similarity to bioactive natural products enhances its utility in drug discovery and materials science applications.

3,4-dihydro-1H-2-benzopyran-4-one structure

20924-56-5 structure

Product Name:3,4-dihydro-1H-2-benzopyran-4-one

CAS No:20924-56-5

MF:C₉H₈O₂

MW:148.158622741699

MDL:MFCD11870769

CID:239581

PubChem ID:12339648

Update Time:2025-10-29

3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- isochroman-4-one
- 1H-2-Benzopyran-4(3H)-one
- isochroman-4-one 1H-isochromen-4-ol
- 1H-isochroman-4(3H)-one
- 1H-isochromen-4(3H)-one
- 3,4-dihydro-1H-2-benzopyran-4-one
- 4-ISOCHROMANONE
- 1H-2-Benzopyran-4-ol, AldrichCPR
- 1H-isochromen-4-one
- OYXTZAZUFUWSIR-UHFFFAOYSA-N
- 1,3-dihydro-2-benzopyran-4-one
- BCP27335
- PB14717
- RP21205
- RP09557
- SY030590
- 4-Isochromanone;3,4-dihydro-1H-2-benzopyran-4-one
- FT-0660890
- CS-W003634
- AS-30739
- EN300-111551
- AC-30171
- SCHEMBL135207
- A15365
- Z1201625145
- AM20030326
- MFCD09744058
- DTXSID40491796
- AKOS006345298
- A815022
- 20924-56-5
- DB-001038
- MDL： MFCD11870769
- Inchi： 1S/C9H8O2/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
- InChI Key： OYXTZAZUFUWSIR-UHFFFAOYSA-N
- SMILES： O1CC(C2C=CC=CC=2C1)=O

Computed Properties

Exact Mass: 148.05200
Monoisotopic Mass: 148.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 1.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 279.5±19.0 °C at 760 mmHg
Flash Point: 134.7±15.1 °C
Refractive Index: 1.562
PSA: 26.30000
LogP: 1.39950
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-dihydro-1H-2-benzopyran-4-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-dihydro-1H-2-benzopyran-4-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-1H-2-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0079-1g	Isochroman-4-one	20924-56-5	96%	1g	1017.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0079-5g	Isochroman-4-one	20924-56-5	96%	5g	3052.95CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0079-25g	Isochroman-4-one	20924-56-5	96%	25g	12211.81CNY	2021-05-07
Chemenu	CM107508-5g	3,4-dihydro-1H-2-benzopyran-4-one	20924-56-5	97%	5g	$319	2021-06-09
Chemenu	CM107508-10g	3,4-dihydro-1H-2-benzopyran-4-one	20924-56-5	97%	10g	$583	2021-06-09
Chemenu	CM107508-25g	3,4-dihydro-1H-2-benzopyran-4-one	20924-56-5	97%	25g	$1045	2021-06-09
Fluorochem	038300-1g	Isochroman-4-one	20924-56-5	95%	1g	￡109.00	2022-03-01
Fluorochem	038300-5g	Isochroman-4-one	20924-56-5	95%	5g	￡514.00	2022-03-01
Fluorochem	038300-25g	Isochroman-4-one	20924-56-5	95%	25g	￡2003.00	2022-03-01
TRC	I790405-100mg	Isochroman-4-one	20924-56-5		100mg	$75.00	2023-05-18

3,4-dihydro-1H-2-benzopyran-4-one Production Method

3,4-dihydro-1H-2-benzopyran-4-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:20924-56-5)异色满-4-酮

Order Number:LE2472512

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:40

Price ($):discuss personally

Email:18501500038@163.com

3,4-dihydro-1H-2-benzopyran-4-one Related Literature

1. On the preparation and chemical reactivity of 2-benzopyrylium-4-olate

Peter G. Sammes,Richard J. Whitby J. Chem. Soc. Perkin Trans. 1 1987 195
2. First total synthesis of antihypertensive natural products S-(+)-XJP and R-(?)-XJP

Chaolei Wang,Guoxiang Wei,Xue Yang,Hequan Yao,Jieyun Jiang,Jie Liu,Mingqin Shen,Xiaoming Wu,Jinyi Xu Org. Biomol. Chem. 2014 12 7338
3. A novel photochemical structural inversion : the first methoxy–hydroxymethyl isomerization

Jan H. van der Westhuizen,Daneel Ferreira,David G. Roux J. Chem. Soc. Perkin Trans. 1 1980 1540
4. 6??Reaction mechanisms Part (i) Polar reactions

Kevin N. Dalby Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2002 98 253
5. Photocyclisation of 1-o-alkylphenylpropane-1,2-diones: stereochemistry

Neil K. Hamer,Christopher J. Samuel J. Chem. Soc. Perkin Trans. 2 1973 1316

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

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